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Compound of Interest

Compound Name: Einecs 287-149-7
CAS No.: 85409-78-5
Cat. No.: B12675883

Get Quote

. J

(Quaternary ammonium compounds, benzyl-C12-18-
alkyldimethyl, chlorides)

Part 1: Executive Safety Directive

STOP AND READ: Einecs 287-149-7 is NOT a standard organic solvent. It is a potent cationic

surfactant and biocide.

¢ CRITICAL PROHIBITION:Do NOT discharge into municipal drains or sinks. This compound
is highly toxic to aquatic life and will disrupt the biological degradation stage of wastewater
treatment plants (WWTPs).

o IMMEDIATE HAZARD: Causes severe skin burns and eye damage (Corrosive, Category
1B).

o INCOMPATIBILITY: Violent reaction potential with strong oxidizers; forms insoluble, sticky
precipitates with anionic surfactants.
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Part 2: Chemical Identification & Characterization[1]

To ensure you are handling the correct inventory, verify the substance against the following
identifiers. This compound is a specific fraction of Benzalkonium Chloride (BAC).

Parameter Value
EC Number 287-149-7
CAS Number 68391-01-5

Quaternary ammonium compounds, benzyl-
C12-18-alkyldimethyl, chlorides

Chemical Name

_ Viscous liquid or gel (often supplied as 50-80%
Physical State )
aqueous solution)

pH (1% soln) 6.0 — 9.0 (Neutral to slightly alkaline)

Flash Point > 100°C (unless in alcohol solvent)

Corrosive (C), Dangerous for the Environment

(N)

Primary Hazard

Mechanistic Insight: Why is it dangerous?

As a cationic surfactant, the positively charged nitrogen headgroup attracts to the negatively
charged cell membranes of bacteria and tissues. It destabilizes the membrane permeability,
causing cell lysis (death). This same mechanism causes rapid, irreversible corneal damage in
humans and kills fish/algae at very low concentrations (LC50 < 1 mg/L).

Part 3: Pre-Disposal Segregation & Stabilization

Before moving waste to the disposal area, you must segregate it correctly. Improper mixing is
the most common cause of lab accidents involving Quats.

The Anionic Incompatibility Rule

Never mix Einecs 287-149-7 waste with anionic detergents (e.g., SDS, Sodium Lauryl Sulfate,
common lab soaps).
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e The Result: They will react to form a sticky, insoluble "gunk™ (electrostatic precipitation) that
clogs waste drums and pumping equipment.

» The Fix: Designate a specific "Cationic/Biocide Waste" stream.

The Nitrate Prohibition

Never mix with nitrate-containing waste (e.g., Silver Nitrate, Nitric Acid).

e The Risk: Potential formation of unstable nitro-compounds or exothermic reactions.

| : . PPE) .

Body Area Recommended Protection Technical Rationale

o Latex is permeable to organic
Nitrile (>0.11mm) or Butyl )
Hands solvents often found in BAC
Rubber )
formulations.

i N Risk of permanent blindness.
Tightly fitting Goggles + Face ) o
Eyes Safety glasses are insufficient

Shield _
for pouring.

) ) Only required if generating
Respiratory Type A/P2 Filter ) o
aerosols (spraying/misting).

Part 4: Disposal Workflows
Workflow A: Concentrated Liquid Waste (>1%)

Applicable for: Expired stock solutions, mother liquors.

o Container Selection: Use High-Density Polyethylene (HDPE) drums. Do not use metal drums

without a liner (corrosion risk).

» pH Check: Verify pH is between 5 and 9. If highly alkaline, neutralize carefully with dilute
Hydrochloric Acid (HCI) to prevent heat generation in the drum.

e Labeling: Mark as "HAZARDOUS WASTE - TOXIC TO AQUATIC LIFE - CORROSIVE."
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» Disposal Path:High-Temperature Incineration. This ensures complete destruction of the
quaternary ammonium ring structure.

Workflow B: Dilute Rinsate & Wash Water (<1%)

Applicable for: Glassware washing water, bench cleaning fluids.
e Collection: Do not pour down the sink. Collect in a "Aqueous Wash" carboy.

o Deactivation (Optional but Recommended): While not a substitute for disposal, adding a
stoichiometric excess of anionic surfactant (like cheap liquid soap) will neutralize the biocidal
activity, reducing risk if a spill occurs during transport. Note: This creates solids; ensure your
waste handler accepts sludge.

o Disposal Path: Transfer to chemical waste treatment facility for Physico-chemical treatment
(precipitation) or incineration.

Visual Logic: Waste Decision Tree
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Waste Generation
(Einecs 287-149-7)

Check Concentration

Concentrated (>1%) [ Dilute / Rinsate (<1%) j

Segregation Check:
Contains Anionics or Nitrates?

SEGREGATE IMMEDIATELY
Do not mix streams

Collect in HDPE Drum
(Corrosive Resistant)

Label: Corrosive +
Aquatic Toxin

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging Quaternary Ammonium waste.
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Part 5: Emergency Spill Management

Scenario: 1 Liter of concentrated stock spilled on the lab floor.

o Evacuate & Ventilate: Clear the immediate area.[1][2] Vapors are low volatility, but aerosols

are dangerous.
e PPE Up: Don goggles, face shield, and nitrile gloves immediately.
o Contain: Dyke the spill using inert absorbent (Vermiculite, Diatomaceous earth, or sand).

o WARNING: Do NOT use sawdust or paper towels. Quats are oxidizers in some contexts
and can degrade cellulose, potentially heating up.

e Absorb: Cover the liquid completely.
o Collect: Scoop into a wide-mouth plastic jar. Label as "Solid Chemical Waste (Corrosive)."

o Wash: Clean the floor with a dilute anionic detergent (soap) to neutralize residues. The floor
will be slippery; rinse thoroughly.

Visual Workflow: Spill Response

AVOID:
Warning Sawdust/Paper
Don PPE: Dyke with et
Face Shield + Nitrile Vermiculite/Sand
Collect into Wash Area with
Plastic Jar Anionic Soap

Spill Detected

Click to download full resolution via product page
Figure 2: Step-by-step spill response protocol minimizing chemical incompatibility risks.

Part 6: Regulatory Compliance Codes

When filling out your waste manifest, use the following codes. Note that local regulations
(State/Province) may supersede these.
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e European Waste Catalogue (EWC):

o 07 06 01*: Aqueous washing liquids and mother liquors.

o 16 03 05*: Organic wastes containing hazardous substances.
« US EPA (RCRA):

o While not explicitly P or U listed, it is characteristic waste due to Corrosivity (D002) if pH is
<2 or >12.5 (common in concentrates).

o If not corrosive, it is often regulated as "Toxic" under state mandates due to aquatic
toxicity.

References

e European Chemicals Agency (ECHA). (n.d.). Registration Dossier - Quaternary ammonium
compounds, benzyl-C12-18-alkyldimethyl, chlorides. Retrieved March 3, 2026, from [Link]

e Pilot Chemical. (2015). SDS US - Alkyl Dimethyl Benzyl Ammonium Chloride. Retrieved
March 3, 2026, from [Link]

e PubChem. (n.d.). Compound Summary: Quaternary ammonium compounds, benzyl-C12-18-
alkyldimethyl, chlorides.[3] National Library of Medicine. Retrieved March 3, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Operational Guide: Disposal Procedures for Einecs
287-149-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675883/docs#operational-guide-disposal-
procedures-for-einecs-287-149-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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